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Compound of Interest

Methyl 1-cyclopentene-1-
Compound Name:
carboxylate

Cat. No.: B041561

Technical Data Sheet: Methyl 1-cyclopentene-1-
carboxylate

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of Methyl 1-cyclopentene-1-
carboxylate, a cyclopentene derivative used as a starting material in the synthesis of various
chemical compounds.[1]

Chemical Properties and Identification

Methyl 1-cyclopentene-1-carboxylate is a colorless liquid.[1] It is utilized in organic synthesis,
for instance, in asymmetric oxidative Heck reactions and in the synthesis of azulene
derivatives.[1]

Below is a summary of the key molecular data for this compound.
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Identifier Value

Molecular Formula C7H1002

Molecular Weight 126.15 g/mol [2][3][4]
CAS Number 25662-28-6[2]

Linear Formula CsH7CO2CH3[2]

Logical Relationship of Compound Properties

The following diagram illustrates the direct association between the chemical compound and its
fundamental molecular properties.
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Caption: Molecular properties of Methyl 1-cyclopentene-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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